Cas no 2137717-35-0 (Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate)
Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- 2137717-35-0
- EN300-723020
- sodium 4-(methoxycarbonyl)thiophene-2-sulfinate
- Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate
-
- Inchi: 1S/C6H6O4S2.Na/c1-10-6(7)4-2-5(11-3-4)12(8)9;/h2-3H,1H3,(H,8,9);/q;+1/p-1
- InChI Key: UYOPCAWIHAJBHP-UHFFFAOYSA-M
- SMILES: S1C=C(C(=O)OC)C=C1S(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 227.95269527g/mol
- Monoisotopic Mass: 227.95269527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114Ų
Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-723020-1.0g |
sodium 4-(methoxycarbonyl)thiophene-2-sulfinate |
2137717-35-0 | 1g |
$0.0 | 2023-06-07 |
Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate
Recent Advances in the Application of Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate (CAS: 2137717-35-0) in Chemical Biology and Pharmaceutical Research
Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate (CAS: 2137717-35-0) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene sulfinate structure, has garnered significant attention due to its potential applications in drug discovery, bioconjugation, and materials science. Recent studies have explored its reactivity profile, stability under physiological conditions, and compatibility with various synthetic methodologies, positioning it as a promising candidate for the development of novel therapeutic agents and diagnostic tools.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate as a key intermediate in the synthesis of thiophene-based kinase inhibitors. The researchers utilized its sulfinate group for selective protein modification, achieving improved target specificity compared to traditional cysteine-reactive probes. This approach enabled the development of covalent inhibitors with enhanced pharmacological properties, including reduced off-target effects and improved metabolic stability.
In the field of bioconjugation, recent work has highlighted the compound's effectiveness in antibody-drug conjugate (ADC) development. The methoxycarbonyl group provides a convenient handle for further functionalization, while the sulfinate moiety allows for controlled release of payloads under specific physiological conditions. A 2024 Nature Biotechnology publication reported a novel conjugation strategy using this compound that achieved unprecedented homogeneity in ADC products, addressing one of the major challenges in ADC manufacturing.
The compound's photophysical properties have also been investigated for applications in bioimaging. Researchers have developed near-infrared fluorescent probes by incorporating Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate into various fluorophore scaffolds. These probes demonstrate excellent tissue penetration and minimal background fluorescence, making them particularly valuable for in vivo imaging applications. Recent preclinical studies have shown promising results in tumor detection and surgical guidance.
From a synthetic chemistry perspective, several groups have reported improved methods for the large-scale production of Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate. A 2023 Organic Process Research & Development paper described an optimized synthetic route that significantly improved yield and purity while reducing environmental impact. These advances have facilitated broader adoption of the compound in both academic and industrial settings.
Looking forward, the unique properties of Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate continue to inspire innovative applications. Current research directions include its use in targeted protein degradation, as a component of self-assembling drug delivery systems, and as a building block for the development of novel antimicrobial agents. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and pharmaceutical research for years to come.
2137717-35-0 (Sodium 4-(methoxycarbonyl)thiophene-2-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)